Cas no 883951-73-3 (2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline)

2-Methoxy-3-(4-methylpiperazin-1-yl)quinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with a methoxy group and a 4-methylpiperazine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the methylpiperazine group enhances solubility and bioavailability, while the methoxy substitution contributes to stability and reactivity modulation. Its well-defined synthetic pathway allows for high purity and scalability, supporting its use in medicinal chemistry for the development of bioactive molecules. The compound’s versatility in functionalization further enables its application in designing targeted inhibitors and ligands.
2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline structure
883951-73-3 structure
Product Name:2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline
CAS No:883951-73-3
MF:C14H18N4O
MW:258.318922519684
CID:6311010
PubChem ID:8070960
Update Time:2025-06-13

2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline
    • BDBM50478275
    • EN300-18140537
    • SMR000544807
    • CCG-275962
    • 883951-73-3
    • HMS2871L07
    • DTXSID501325137
    • AKOS002386289
    • MLS001215908
    • Z1033301072
    • CHEMBL405044
    • Inchi: 1S/C14H18N4O/c1-17-7-9-18(10-8-17)13-14(19-2)16-12-6-4-3-5-11(12)15-13/h3-6H,7-10H2,1-2H3
    • InChI Key: QETCEBAPJZFLHN-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=NC2C=CC=CC=2N=1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 258.14806121g/mol
  • Monoisotopic Mass: 258.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.5Ų

2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18140537-0.05g
2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline
883951-73-3 90%
0.05g
$2755.0 2023-09-19

2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline Related Literature

Additional information on 2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline

Comprehensive Overview of 2-Methoxy-3-(4-methylpiperazin-1-yl)quinoxaline (CAS No. 883951-73-3)

2-Methoxy-3-(4-methylpiperazin-1-yl)quinoxaline (CAS No. 883951-73-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This quinoxaline derivative features a methoxy group at the 2-position and a 4-methylpiperazine moiety at the 3-position, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and precision medicine.

The compound's molecular formula and structural features contribute to its ability to interact with biological targets, such as enzymes and receptors. Recent studies have explored its potential in modulating signal transduction pathways, a hot topic in neurodegenerative disease research. With the growing demand for small-molecule therapeutics, 883951-73-3 has become a subject of interest in high-throughput screening campaigns, especially in the context of AI-driven drug design—a frequently searched term in scientific literature.

From a synthetic chemistry perspective, 2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline exemplifies the importance of piperazine-containing compounds in medicinal chemistry. Its solubility profile and lipophilicity (often queried in database searches) make it suitable for formulation studies, addressing a key challenge in bioavailability optimization. The compound's structure-activity relationship (SAR) data is frequently cited in patents related to central nervous system (CNS) drug development, reflecting industry priorities.

Analytical characterization of CAS 883951-73-3 typically involves HPLC purity analysis and mass spectrometry—techniques commonly discussed in pharmaceutical forums. Its thermal stability (a trending topic in preformulation studies) has been investigated using differential scanning calorimetry, with data suggesting compatibility with standard lyophilization processes. These properties position it as a viable candidate for orphan drug formulations, another area of increasing search volume.

In the context of green chemistry initiatives (a highly searched sustainability topic), synthetic routes to 2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline have been optimized to reduce organic solvent consumption. Recent publications highlight its preparation via catalytic amination methods, aligning with industry demands for atom-economical synthesis. The compound's crystallization behavior—often studied through polymorph screening—has implications for intellectual property protection in pharmaceutical patents.

The ADMET profile (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of this quinoxaline derivative remains an active research area, particularly regarding its blood-brain barrier permeability—a frequently searched term in neuropharmacology. Computational modeling studies (increasingly popular in cheminformatics searches) predict favorable ligand efficiency metrics for this scaffold, supporting its continued investigation in fragment-based drug discovery programs.

As the pharmaceutical industry focuses on targeted protein degradation (a rising search trend), the structural features of 883951-73-3 show potential for incorporation into PROTAC molecules. Its hydrogen bond acceptor/donor count—a key parameter in molecular docking studies—makes it suitable for protein-ligand interaction analyses. These applications position the compound at the intersection of chemical biology and therapeutic discovery, two fields with growing online discussion.

Quality control protocols for 2-methoxy-3-(4-methylpiperazin-1-yl)quinoxaline emphasize genotoxic impurity testing (a regulatory hot topic), employing advanced LC-MS/MS methods. The compound's storage stability under various conditions (commonly searched by laboratory personnel) has been documented, with recommendations for controlled atmosphere packaging to maintain purity. These practical considerations are crucial for its use in GMP-compliant synthesis workflows.

Emerging applications in radiopharmaceutical chemistry (a rapidly growing field) have explored CAS 883951-73-3 as a precursor for PET tracer development. The compound's ability to accommodate isotopic labeling (particularly with fluorine-18) aligns with current interests in molecular imaging technologies. This expands its potential beyond traditional small-molecule drugs into the realm of diagnostic agents.

In conclusion, 2-Methoxy-3-(4-methylpiperazin-1-yl)quinoxaline represents a multifaceted compound with diverse research applications. Its relevance to contemporary topics like computational drug design, sustainable synthesis, and precision therapeutics ensures continued scientific interest. As investigation progresses, this quinoxaline derivative may yield novel insights into structure-based drug discovery paradigms while addressing current challenges in pharmaceutical development.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd